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Compound of Interest

Bis(2-ethylhexyl) 4-cyclohexene-
Compound Name:
1,2-dicarboxylate

cat. No.: B1268027

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate is a chemical compound utilized primarily
as a plasticizer. This technical guide provides a summary of its known physical properties. Due
to the limited availability of specific experimental data for this exact compound in publicly
accessible literature, this guide also outlines standardized experimental protocols for
determining key physical characteristics, drawing from internationally recognized guidelines.

Core Physical Properties

The following table summarizes the available physical and chemical data for Bis(2-ethylhexyl)
4-cyclohexene-1,2-dicarboxylate. It is important to note the distinction between this
compound and its saturated analog, bis(2-ethylhexyl) cyclohexane-1,2-dicarboxylate, as their
properties differ.
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Property Value Test Method Reference
Molecular Formula C24H4204
Molecular Weight 394.60 g/mol [1][2]
CAS Number 2915-49-3[1][2]
Physical State Liquid (at 20°C) Visual Inspection
Appearance CoIorIe-ss t.o Almost Colorless visual Inspection
Clear Liquid
Purity >97.0% (GC) Gas Chromatography (GC)

Room Temperature
Storage Temperature (Recommended in a cool and
dark place, <15°C)

Note: Data on properties such as boiling point, melting point, density, and viscosity for this
specific compound are not readily available in the cited literature. The subsequent sections
outline the standard methodologies for determining these properties.

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for key experiments to determine the physical
properties of liquid chemical compounds, based on OECD Guidelines for the Testing of
Chemicals. These protocols provide a framework for the generation of reliable and reproducible
data.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Apparatus:

e Heating bath (e.qg., oil bath)
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Boiling flask with a side arm

Thermometer with appropriate range and calibration

Condenser

Pressure measurement device (barometer)

Procedure:

A sample of the substance is placed in the boiling flask.

o The thermometer is positioned so that the top of the bulb is level with the bottom of the side
arm of the flask.

o The flask is heated, and the liquid is brought to a boil.

o The temperature is recorded when the liquid is boiling and a steady stream of condensate is
observed in the condenser.

e The ambient atmospheric pressure is recorded.

« If the determination is not made at standard atmospheric pressure (101.325 kPa), a pressure
correction can be applied using the Sidney-Young equation.

Determination of Density

Principle: Density is the mass of a substance per unit volume.
Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature bath

Procedure:
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e The pycnometer is cleaned, dried, and weighed accurately.
e The pycnometer is filled with the test substance, ensuring no air bubbles are present.

o The filled pycnometer is placed in a constant temperature bath (e.g., 20°C) until thermal
equilibrium is reached.

e The volume is adjusted to the mark, and the outside of the pycnometer is cleaned and dried.
o The filled pycnometer is weighed accurately.

e The density is calculated by dividing the mass of the substance by the volume of the
pycnometer.

Determination of Dynamic Viscosity

Principle: Viscosity is a measure of a fluid's resistance to flow.

Apparatus:

« Rotational viscometer or a capillary viscometer

o Constant temperature bath

Procedure (using a Rotational Viscometer):

e The viscometer is calibrated according to the manufacturer's instructions.

e The sample is placed in the sample holder, and the spindle is immersed in the liquid.
o The sample is allowed to reach thermal equilibrium in the constant temperature bath.

e The spindle is rotated at a known speed, and the torque required to overcome the viscous
drag of the fluid is measured.

e The dynamic viscosity is calculated from the torque, the speed of rotation, and the
dimensions of the spindle and sample holder.
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Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the characterization of a chemical
substance's physical properties.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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